Cas no 1494597-22-6 (N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine)

• Product Name: N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine
• CAS No: 1494597-22-6
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD18292666
• CID: 5180531
• PubChem ID: 63208324
• Update Time: 2025-06-11

N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-(5-methyl-2-pyrimidinyl)-
• N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine

• MDL： MFCD18292666
• Inchi： 1S/C7H12N4/c1-6-4-10-7(11-5-6)9-3-2-8/h4-5H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key： AFZLHCQCRRDRTF-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(C)C=N1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine

N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine: An Emerging Compound in Medicinal Chemistry

N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine (CAS No. 1494597-22-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse pharmacological properties, including antiviral, antibacterial, and anticancer activities.

The chemical structure of N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine consists of a 5-methylpyrimidine moiety linked to an ethane-1,2-diamine group. The presence of the pyrimidine ring, a fundamental component in many biologically active molecules, confers this compound with a high degree of structural flexibility and the ability to form multiple hydrogen bonds. These properties make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine has shown promising results in anticancer research. A preclinical study conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells suggests that N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine could be developed into a novel anticancer agent with minimal side effects on healthy cells.

The pharmacokinetic profile of N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine has also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. Furthermore, it has been shown to have a long half-life and low clearance rate, making it suitable for once-daily dosing regimens.

In terms of safety and toxicity, preliminary studies suggest that N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine is well-tolerated at therapeutic doses. Animal models have not shown significant adverse effects at doses up to 100 mg/kg. However, further toxicological evaluations are necessary to fully assess its safety profile before advancing to clinical trials.

The synthetic route for N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine is well-established and can be efficiently scaled up for large-scale production. The synthesis typically involves the reaction of 5-methylpyrimidine with ethylenediamine under controlled conditions. This straightforward synthetic method ensures consistent quality and purity of the final product.

In conclusion, N1-(5-methylpyrimidin-2-yl)ethane-1,2-diamine (CAS No. 1494597-22-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.